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Chemical Identity and Relationship

The table below summarizes the core identities of the two substances.

Feature Flufenacet Flufenacet Oxalate

Chemical
Role

Primary herbicide active substance [1] [2] A major chemical transformation
product (metabolite) of

Flufenacet formed in soil [3].

Pesticide
Type

Herbicide [2] Metabolite (of Flufenacet) [3]

IUPAC
Name

N-(4-fluorophenyl)-N-(propan-2-yl)-2-

{[5-(trifluoromethyl)-1,3,4-thiadiazol-

2-yl]oxy}acetamide [2]

[(4-fluorophenyl)

(propan-2-yl)amino]

(oxo)acetic acid [3]

Mode of
Action

Inhibition of very long chain fatty acid (VLCFA)
synthesis, leading to inhibited seed germination [1] [2].

Not applicable as a standalone
pesticide [3].

Experimental Data and Properties
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Since Flufenacet oxalate is a metabolite, its "efficacy" is not measured. The data instead focuses on the

environmental fate of the parent substance and the properties of its breakdown products.

The following table consolidates key experimental data for Flufenacet and its metabolite, Flufenacet

oxalate.

Property Flufenacet Flufenacet Oxalate

Water Solubility 51 mg/L (at 20°C, pH 7), moderate [2]. Information missing from
search results.

Soil Adsorption
(Kf)

Information missing from search results. 0.132 (mL g⁻¹);
classified as Very
mobile in soils [3].

Soil Degradation
DT₅₀ (Lab)

Information missing from search results. 5.83 days (non-

persistent), though DT₉₀

is 123.0 days

(persistent) [3].

Mammalian
Toxicity (Acute
Oral LD₅₀)

Moderately toxic [2]. Data gap; specific value

not available [3].

Ecotoxicity Moderately to highly toxic to most fauna and flora; low
toxicity to honeybees [2]. A 2024 EFSA assessment

identified a high risk to aquatic organisms, birds,
bees, and earthworms for some uses [4].

Low toxicity to
earthworms (acute 14-

day LC₅₀ > 1000 mg/kg)
[3].

Experimental Protocols for Assessment

The methodologies for generating the data above are standard in pesticide regulation. Here are the detailed

protocols for key tests:

Herbicidal Efficacy (Field Experiments)
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Purpose: To evaluate the effectiveness of Flufenacet in controlling target weeds (e.g., black-

grass) under real-world conditions [5].
Procedure: The herbicide is applied pre-emergence of the crop according to the proposed

representative uses. Weed density and biomass are measured in treated plots versus untreated
control plots over time. Efficacy is supported by data from extensive global use [2] [5].

Soil Degradation (Aerobic)

Purpose: To determine the persistence of a substance (like Flufenacet oxalate) in soil [3].
Procedure: Soil samples are treated with the radiolabeled substance and incubated in the dark

at a constant temperature (e.g., 20°C). The rate of degradation is monitored over time by
measuring the parent compound and its metabolites. The DT₅₀ (time for 50% degradation) is

then calculated [3].

Soil Adsorption (Kf)

Purpose: To assess the mobility of a substance in soil, indicating its potential to leach into
groundwater [3].

Procedure: A batch equilibrium method is used. Soil is mixed with a solution of the test
substance and shaken. After centrifugation, the concentration of the substance in the water

phase is measured. The adsorption coefficient Kf is calculated based on the difference between

the initial and equilibrium solution concentrations [3].

Metabolic Pathway and Risk Assessment Logic

The relationship between Flufenacet and its metabolites, along with the regulatory decision-making process,

can be visualized as follows. The diagrams show how the parent herbicide breaks down and the key factors

that led to its regulatory ban in the EU.
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Flufenacet Metabolic Pathway and Regulatory Impact
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EU Regulatory Decision Logic for Flufenacet
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Key Insights for Researchers

Regulatory Status: The most critical recent development is the EU's decision to ban flufenacet [1].

The European Food Safety Authority (EFSA) concluded in 2024 that flufenacet is an endocrine
disruptor for humans and wild mammals via the thyroid modality, leading to its non-approval [4] [1].

The ban is expected to be effective from June 2025 [1].
Growing Resistance: Field monitoring has confirmed reduced sensitivity to flufenacet in key weeds

like black-grass, and outright resistance in some ryegrass populations [5]. This underscores the need
for integrated weed management strategies that do not rely solely on this chemistry.
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Environmental Profile: Flufenacet and its metabolites break down into trifluoroacetic acid (TFA),

which is a persistent environmental pollutant and can be classified as a PFAS ("forever chemical") [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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